
Comprehensive Safety and Handling Protocol
for Ac32Az19

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ac32Az19

Cat. No.: B15570097 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling, use, and

disposal of Ac32Az19, a potent and selective Breast Cancer Resistance Protein (BCRP)

inhibitor. Adherence to these guidelines is crucial for ensuring laboratory safety and maintaining

experimental integrity.

Product Information and Physical Properties
Ac32Az19 is a specialized biochemical used in cancer research to modulate multi-drug

resistance.[1][2] It is a flavonoid monomer identified as a potent, non-toxic, and highly selective

BCRP inhibitor.[1][2][3]
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Property Value Source

CAS Number 2760674-72-2 [4]

Chemical Formula C37H33N3O6 [4][5]

Molecular Weight 615.67 g/mol [4][5]

Physical Appearance Solid [3]

Commonly Supplied As 10mM in DMSO [3][4][5]

Solubility Soluble in DMSO (60 mg/mL) [4]

Storage Conditions
4°C, desiccated, and protected

from light
[3]

Personal Protective Equipment (PPE)
Standard laboratory PPE is required at all times when handling Ac32Az19 in either solid or

solution form. The following table outlines the minimum required PPE.
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PPE Category Specification Rationale

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects eyes from splashes of

the DMSO solution or

accidental aerosolization of the

solid form.

Hand Protection Nitrile gloves.

Provides a barrier against skin

contact. Given that the

compound is often in a DMSO

solution, which can facilitate

skin absorption, glove integrity

is critical.

Body Protection Laboratory coat.

Protects against spills and

contamination of personal

clothing.

Respiratory Protection

Not generally required when

handling solutions in a well-

ventilated area. Use a NIOSH-

approved respirator if creating

aerosols or handling large

quantities of the solid form

outside of a fume hood.

Minimizes inhalation risk of the

powdered compound.

Handling and Operational Plan
Receiving and Storage:

Upon receipt, verify the integrity of the container.

Store the compound at 4°C, desiccated, and protected from light as recommended.[3]

Log the compound in your chemical inventory system.

Preparation of Solutions (if working with solid form):
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All weighing and initial dissolution of the solid form should be conducted in a certified

chemical fume hood to prevent inhalation of any airborne powder.

Use a calibrated analytical balance and appropriate weighing paper or boat.

Slowly add the solvent (e.g., DMSO) to the solid to avoid splashing.

Ensure the container is securely capped and vortex or sonicate as needed to ensure

complete dissolution.

Handling of Solutions:

Handle all solutions containing Ac32Az19 within a well-ventilated area. For procedures with

a risk of aerosol generation, a fume hood or biosafety cabinet is recommended.

Avoid direct contact with skin and eyes.

Use appropriate precision liquid handling tools (e.g., calibrated micropipettes) to minimize

measurement errors and prevent spills.

The following diagram outlines the standard workflow for handling Ac32Az19 in a research

setting.
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Figure 1. Standard laboratory workflow for Ac32Az19.

Disposal Plan
Waste Categorization:

Solid Waste: Unused solid Ac32Az19, contaminated weighing boats, and contaminated PPE

(gloves, etc.).
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Liquid Waste: Unused Ac32Az19 solutions, contaminated solvents, and aqueous media from

experiments.

Sharps Waste: Contaminated pipette tips, needles, and syringes.

Disposal Procedures:

Liquid Waste:

Collect all liquid waste containing Ac32Az19 in a designated, sealed, and clearly labeled

hazardous waste container. The label should include "Hazardous Waste," the name of the

chemical (Ac32Az19 in DMSO), and the approximate concentration.

Do not mix with incompatible waste streams.

Solid Waste:

Collect all contaminated solid waste (gloves, tubes, etc.) in a designated hazardous waste

bag or container.

Seal and label the container appropriately.

Sharps Waste:

Dispose of all contaminated sharps immediately into a designated sharps container.

Final Disposal:

All waste must be disposed of through your institution's Environmental Health and Safety

(EHS) office in accordance with local, state, and federal regulations. Do not pour any

solutions containing Ac32Az19 down the drain.

The logical flow for waste management is depicted in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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